Cas no 77168-22-0 (1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-butylthiourea)

• Product Name: 1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-butylthiourea
• CAS No: 77168-22-0
• MF: C₁₄H₁₉N₅OS₂
• MW: 337.463559389114
• CID: 983249
• PubChem ID: 5241100
• Update Time: 2025-04-20

1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-butylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-butylthiourea
• AC1NRI6X
• NSC289086
• NSC-289086
• DTXSID80412566
• 2-{[(1H-Benzimidazol-2-yl)sulfanyl]acetyl}-N-butylhydrazine-1-carbothioamide
• 77168-22-0

• Inchi： 1S/C14H19N5OS2/c1-2-3-8-15-13(21)19-18-12(20)9-22-14-16-10-6-4-5-7-11(10)17-14/h4-7H,2-3,8-9H2,1H3,(H,16,17)(H,18,20)(H2,15,19,21)
• InChI Key： VWLYATAFLHHTTH-UHFFFAOYSA-N
• SMILES： S(CC(NNC(NCCCC)=S)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 337.10337
• Monoisotopic Mass: 337.10310259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 81.84
• LogP: 3.12310